Cas no 2171480-62-7 (1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoyl-2-propylpyrrolidine-2-carboxylic acid)

• Product Name: 1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoyl-2-propylpyrrolidine-2-carboxylic acid
• CAS No: 2171480-62-7
• MF: C₂₇H₃₂N₂O₅
• MW: 464.553387641907
• CID: 6595004
• PubChem ID: 165552458
• Update Time: 2025-10-31

1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoyl-2-propylpyrrolidine-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoyl-2-propylpyrrolidine-2-carboxylic acid
• 2171480-62-7
• EN300-1479630
• 1-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)butanoyl]-2-propylpyrrolidine-2-carboxylic acid

• Inchi： 1S/C27H32N2O5/c1-3-14-27(25(31)32)15-9-16-29(27)24(30)23(4-2)28-26(33)34-17-22-20-12-7-5-10-18(20)19-11-6-8-13-21(19)22/h5-8,10-13,22-23H,3-4,9,14-17H2,1-2H3,(H,28,33)(H,31,32)
• InChI Key： WEXWPSPGUIFVIJ-UHFFFAOYSA-N
• SMILES： OC(C1(CCC)CCCN1C(C(CC)NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)=O)=O

Computed Properties

• Exact Mass: 464.23112213g/mol
• Monoisotopic Mass: 464.23112213g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 34
• Rotatable Bond Count: 9
• Complexity: 735
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.7
• Topological Polar Surface Area: 95.9Ų

Additional information on 1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoyl-2-propylpyrrolidine-2-carboxylic acid

1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoyl-2-propylpyrrolidine-2-carboxylic acid: A Comprehensive Overview

The compound with CAS No 2171480-62-7, known as 1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoyl-2-propylpyrrolidine-2-carboxylic acid, is a highly specialized chemical entity that has garnered significant attention in the fields of organic chemistry and pharmaceutical research. This compound is notable for its complex structure, which incorporates a fluorenylmethoxycarbonyl (Fmoc) group, a butanoyl moiety, and a pyrrolidine ring system. The combination of these structural elements renders the compound unique and versatile in its potential applications.

The Fmoc group, derived from fluorene, is a well-known protecting group in peptide synthesis. Its presence in this compound suggests that it may play a role in controlling the reactivity of the amino group during synthetic processes. The butanoyl chain adds flexibility and potentially enhances the compound's ability to interact with biological systems, while the pyrrolidine ring contributes to the molecule's stability and pharmacokinetic properties.

Recent studies have highlighted the potential of this compound in drug discovery efforts, particularly in the development of novel therapeutic agents. Researchers have explored its ability to modulate specific biological pathways, making it a promising candidate for targeting diseases such as cancer and neurodegenerative disorders. The integration of advanced computational modeling techniques has further elucidated the compound's binding affinities and selectivity profiles, providing valuable insights for optimization.

In terms of synthesis, the compound is typically prepared through a multi-step process involving nucleophilic substitutions and coupling reactions. The use of Fmoc as a protecting group ensures precise control over the reaction sequence, enabling the construction of complex molecular architectures. This approach has been refined in recent years, with researchers employing green chemistry principles to enhance efficiency and reduce environmental impact.

The pharmacological evaluation of this compound has revealed intriguing properties that warrant further investigation. Preclinical studies have demonstrated its ability to inhibit key enzymes involved in disease progression, suggesting potential therapeutic applications. Additionally, its favorable pharmacokinetic profile indicates good bioavailability and minimal toxicity, which are critical factors for drug development.

As interest in this compound continues to grow, ongoing research is focused on optimizing its delivery mechanisms and exploring its efficacy in various disease models. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate its progression toward clinical trials.